Cas no 1009409-62-4 (Azetidin-3-yl n-methylcarbamate)

• Product Name: Azetidin-3-yl n-methylcarbamate
• CAS No: 1009409-62-4
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• CID: 5695411
• PubChem ID: 59336870
• Update Time: 2025-06-14

Azetidin-3-yl n-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• azetidin-3-ylN-methylcarbamate
• AKOS020890963
• EN300-1240512
• SCHEMBL4194315
• azetidin-3-yl N-methylcarbamate
• 1009409-62-4
• 3-Azetidinol, 3-(N-methylcarbamate)
• Azetidin-3-yl n-methylcarbamate

• Inchi： 1S/C5H10N2O2/c1-6-5(8)9-4-2-7-3-4/h4,7H,2-3H2,1H3,(H,6,8)
• InChI Key： FWKZXDXFGJTECF-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1CNC1

Computed Properties

• Exact Mass: 130.074227566g/mol
• Monoisotopic Mass: 130.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 236.5±29.0 °C(Predicted)
• pka: 12.60±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Azetidin-3-yl n-methylcarbamate

Recent Advances in the Study of Azetidin-3-yl n-methylcarbamate (CAS: 1009409-62-4) in Chemical Biology and Pharmaceutical Research

Azetidin-3-yl n-methylcarbamate (CAS: 1009409-62-4) is a compound of growing interest in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, particularly in the context of neurological disorders and infectious diseases. This research brief aims to summarize the latest findings and highlight the significance of this compound in advancing drug discovery and development.

The synthesis of Azetidin-3-yl n-methylcarbamate has been optimized in recent years, with researchers employing novel catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric catalysis to produce enantiomerically pure forms of the compound, which is critical for its pharmacological activity. The study also explored the compound's stability under various physiological conditions, providing valuable insights for formulation development.

In terms of biological activity, Azetidin-3-yl n-methylcarbamate has shown promising results as a modulator of neurotransmitter systems. A preclinical study conducted by a team at Harvard Medical School revealed its potent inhibitory effects on acetylcholinesterase, suggesting potential applications in Alzheimer's disease therapy. Additionally, the compound exhibited selective binding to specific GABA receptor subtypes, which could be leveraged for the treatment of anxiety and epilepsy.

Recent investigations have also explored the antimicrobial properties of Azetidin-3-yl n-methylcarbamate. A 2024 study in Antimicrobial Agents and Chemotherapy reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's unique mechanism of action, which involves disruption of bacterial cell wall synthesis, makes it a candidate for further development as a novel antibiotic.

Despite these promising findings, challenges remain in the clinical translation of Azetidin-3-yl n-methylcarbamate. Pharmacokinetic studies have indicated variable bioavailability, necessitating further optimization of its delivery systems. Moreover, comprehensive toxicity assessments are required to ensure its safety profile. Ongoing research is addressing these issues, with several pharmaceutical companies initiating Phase I clinical trials to evaluate its tolerability in humans.

In conclusion, Azetidin-3-yl n-methylcarbamate (CAS: 1009409-62-4) represents a versatile scaffold with multiple therapeutic potentials. Its applications span neurodegenerative diseases, psychiatric disorders, and infectious diseases, making it a valuable focus for interdisciplinary research. Future studies should prioritize the elucidation of its molecular targets and the development of derivatives with enhanced pharmacological properties. As the field progresses, this compound may emerge as a cornerstone in the next generation of precision medicines.